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CAS No.: 10347-88-3

Cat. No.: B078269

Get Quote

Executive Summary
3-tert-Butyladipic acid (CAS 10347-88-3) represents a specialized class of "sterically

engineered" dicarboxylic acids.[1][2] Unlike its linear analog, adipic acid, which facilitates high

crystallinity in polyamides (Nylon 6,6) and polyesters, 3-tert-butyladipic acid introduces a

massive hydrophobic anchor at the C3 position. This structural modification is critical for

disrupting chain packing, modifying glass transition temperatures (Tg), and increasing solubility

in organic solvents without sacrificing thermal stability.

This guide objectively compares its performance against standard aliphatic diacids and details

its utility in high-performance polymers, electronic materials, and pharmaceutical synthesis.

Part 1: Chemical Profile & Steric Engineering
The defining feature of 3-tert-butyladipic acid is the tert-butyl group.[1][3] In polymer

chemistry, this group acts as a "crystallinity disruptor" while maintaining a high degree of

thermal robustness due to the lack of easily abstractable

-hydrogens on the quaternary carbon.
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Table 1: Physical Property Comparison

Property
Adipic Acid

(Standard)

3-tert-Butyladipic

Acid (Steric
Modifier)

Impact on

Application

Structure
Linear (

)

Branched (

)

Branching prevents

tight crystal packing.

Melting Point 152.1 °C 112 - 115 °C

Lower MP facilitates

lower-temperature

processing.

Boiling Point 337.5 °C ~352 - 375 °C

High thermal stability

for melt

polymerization.

Density 1.36 g/cm³ 1.103 g/cm³

Lower density

contributes to lighter

weight materials.

Solubility (Water) ~1.4 g/100mL (15°C) Sparingly Soluble

Increased

hydrophobicity

improves moisture

resistance in

polymers.

Chirality Achiral Chiral (C3 center)

Enables

enantioselective

synthesis for pharma

intermediates.

Part 2: Application I - Polymer Engineering
In the synthesis of polyesters and polyamides, replacing 10–30% of adipic acid with 3-tert-
butyladipic acid dramatically alters the material's morphology.

Mechanism: The "Steric Anchor" Effect
Standard adipic acid polymers (e.g., Polybutylene adipate) crystallize rapidly, often leading to

opacity and brittleness. The introduction of the 3-tert-butyl group creates a "kink" in the polymer
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backbone.

Crystallinity Suppression: The bulky group prevents the parallel alignment of polymer chains,

reducing the degree of crystallinity. This results in clearer, more flexible, and more soluble

polymers.

Solubility Enhancement: The hydrophobic bulk makes the resulting polymer significantly

more soluble in common organic solvents (THF, Chloroform), which is crucial for coating

applications and adhesive formulations (e.g., semiconductor adhesives as cited in

WO2020251219A1).

Experimental Workflow: Copolyester Synthesis
Protocol for synthesizing a modified Poly(butylene adipate-co-3-tert-butyladipate).

Reagents:

1,4-Butanediol (Excess, 1.2 eq)

Adipic Acid (0.8 eq)

3-tert-Butyladipic Acid (0.2 eq)

Catalyst: Titanium(IV) butoxide (0.1 wt%)

Step-by-Step Protocol:

Esterification: Charge diacids and diol into a reactor equipped with a mechanical stirrer and

nitrogen inlet. Heat to 160–190°C for 4 hours. Water byproduct is distilled off.

Polycondensation: Add catalyst. Increase temperature to 220–230°C and apply high vacuum

(<1 mmHg) to remove excess diol and drive molecular weight build-up.

Termination: Stop reaction when the torque on the stirrer reaches the target value (indicating

high viscosity).

Result: A copolyester with lower crystallinity and improved optical clarity compared to pure

Polybutylene adipate.
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Figure 1: Melt polycondensation workflow for incorporating 3-tert-butyladipic acid into

polyester backbones.

Part 3: Application II - Pharmaceutical & Fine Chemical
Synthesis
Beyond polymers, 3-tert-butyladipic acid serves as a high-value intermediate due to its chiral

center at the C3 position. It is used in the synthesis of viral protease inhibitors and organic

electronics.

Key Applications
Chiral Building Block: The molecule can be resolved into (R) and (S) enantiomers. These are

used as scaffolds for designing inhibitors (e.g., for Flaviviridae viruses) where the tert-butyl

group fits into hydrophobic pockets of enzymes (proteases).

Organic Electronics: It is a precursor for hexamethylenetetrathiafulvalene (HMTTF)

derivatives. The bulky alkyl group prevents π-stacking aggregation in organic transistors,

improving solution processability of the semiconductor.

Synthesis of 3-tert-Butyladipic Acid
The industrial standard for production involves the oxidative cleavage of 4-tert-

butylcyclohexanol. This route is preferred over the direct alkylation of adipic acid due to higher

regioselectivity.

Protocol (Oxidative Cleavage):

Starting Material: 4-tert-butylcyclohexanol (cis/trans mixture).

Oxidant: 50% Nitric Acid (HNO3) with Vanadium/Copper catalyst OR Potassium

Permanganate (KMnO4) in alkaline solution (Lab scale).
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Reaction: Reflux at 55–90°C for 4–6 hours. The ring opens at the alcohol/ketone site.

Purification: Crystallization from water/ethanol mixture. The product precipitates as a white

crystalline powder (MP: 112–115°C).

4-tert-Butylcyclohexanol

Oxidative Cleavage
(HNO3, V/Cu Catalyst, 60-90°C)

Ring Opening
(C-C Bond Scission)

3-tert-Butyladipic Acid
(Crystalline Solid)

Click to download full resolution via product page

Figure 2: Synthetic pathway via oxidative cleavage of substituted cyclohexanol.

Part 4: Comparative Performance Summary
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Feature Adipic Acid
3-tert-Butyladipic

Acid
Verdict

Crystallinity High (Opaque) Low (Transparent)
Use 3-t-butyl for

optical clarity.

Solubility
Low (Polar solvents

only)

High (Organic

solvents)

Use 3-t-butyl for

solution coatings.

Cost Low (Commodity) High (Specialty)
Use 3-t-butyl only as a

modifier (10-30%).

Hydrophobicity Low High
Use 3-t-butyl for

moisture resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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